Cas no 50-66-8 (6-methylsulfanyl-7H-purine)
6-Methylsulfanyl-7H-purine is a purine derivative characterized by the presence of a methylthio group at the 6-position of the purine core structure. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of nucleoside analogs and enzyme inhibitors. Its reactive methylthio moiety facilitates further functionalization, making it valuable for modifications in medicinal chemistry. The purine scaffold is structurally significant due to its role in biological systems, lending relevance to studies involving nucleotide metabolism and receptor interactions. The compound is typically handled under controlled conditions due to its sensitivity, ensuring stability in synthetic applications.
6-methylsulfanyl-7H-purine structure
Product Name:6-methylsulfanyl-7H-purine
CAS No:50-66-8
MF:C6H6N4S
MW:166.203638553619
MDL:MFCD00005576
CID:33489
PubChem ID:5778
Update Time:2025-05-28
6-methylsulfanyl-7H-purine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Methylthio)purine
- 6-(Methylmercapto)purine
- 6-(Methylsulfanyl)-9H-purine
- 6-Methylmercaptopurine
- 6-(METHYLTHIO)-1H-PURINE
- 6-(Methylthio)-9H-purine
- 6-Methylmercaptopuri
- 6-METHYLMERCAPTOPURINE CRYSTALLINE
- 6-METHYLMERCAPTOPURINE,OFF-WHITE TO PALE YELLOW SOLID
- 6-methylsulfanyl-7H-purine
- 4-(METHYLTHIO)-1H-PYRAZOLO(3,4-D)PYRIMIDINE
- 6-Methylthiopurin-9-yl
- 1H-Purine, 6-(methylthio)-
- Purine, 6-methylthio-
- FT-0620822
- MFCD00005576
- LS-190757
- 6-MMP
- SQ 8343
- CS-O-10362
- Maybridge4_001828
- CHEBI:28279
- DTXSID50901654
- NSC20105
- EINECS 200-057-3
- LS-127122
- FT-0671906
- XQG
- Z56759523
- S-Methyl-6-mercaptopurine
- Sq 8,343
- 6-Methyl MP
- PD150800
- CS-0150095
- AB00172295-03
- MLS000101250
- STK791073
- 7H-Purine, 6-(methylthio)-
- 6-methyl-thiopurine
- a thiopurine S-methylether
- AKOS006221849
- NCGC00081884-02
- 6-METHYLMERCAPTOPURINE [WHO-DD]
- HR-0385
- UNII-6V404DV25O
- SDCCGMLS-0065452.P001
- SMR000017401
- F0578-0178
- BIDD:GT0117
- Thiopurine S-methylether
- 6-(methylthio)-7h-purine
- 6-Methylthiopurine
- PU08
- AI3-26418
- 6-Methylsulfanyl-9H-purine
- METHYLMERCAPTOPURINE, 6-
- BDBM92421
- 50-66-8
- NSC-20105
- 133762-85-3
- 6-(Methylsulfanyl)-7H-purine
- AKOS001030430
- PURINE, 6-(METHYLTHIO)-
- CHEMBL1178
- 6V404DV25O
- Q27103606
- NSC 20105
- SCHEMBL20615083
- BRD-K43675242-001-01-9
- HMS1526D02
- SCHEMBL240979
- AB00172295-02
- HY-W097453
- NS00015090
- 6-(Methylthio)-9H-purine; 6-(Methylthio)purine; NSC 20105; S-Methyl-6-mercaptopurine; SQ 8343;
- DB-026410
- FM25872
- 6-(Methylthio)-9H-purine;6-(Methylthio)purine;NSC 20105
-
- MDL： MFCD00005576
- Inchi： 1S/C6H6N4S/c1-11-6-4-5(8-2-7-4)9-3-10-6/h2-3H,1H3,(H,7,8,9,10)
- InChI Key： UIJIQXGRFSPYQW-UHFFFAOYSA-N
- SMILES： S(C)C1C2=C(N=CN=1)N=CN2
- BRN： 7695
Computed Properties
- Exact Mass: 166.03100
- Monoisotopic Mass: 166.031317
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 79.8
Experimental Properties
- Color/Form: White powder
- Density: 1.47 g/cm3
- Melting Point: 219-223 °C
- Boiling Point: 470.2°C at 760 mmHg
- Flash Point: 129.7°C
- Refractive Index: 1.806
- Water Partition Coefficient: Soluble in water (769 mg/L).
- PSA: 79.76000
- LogP: 1.07480
- Solubility: Uncertain
- Vapor Pressure: 0.00351mmHg at 25°C
6-methylsulfanyl-7H-purine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： S24/25
- RTECS：UO8976000
- Storage Condition：2-8°C
- Safety Term：S24/25
6-methylsulfanyl-7H-purine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-methylsulfanyl-7H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M170652-1g |
6-methylsulfanyl-7H-purine |
50-66-8 | 97% | 1g |
¥807.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M170652-250mg |
6-methylsulfanyl-7H-purine |
50-66-8 | 97% | 250mg |
¥272.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M170652-50mg |
6-methylsulfanyl-7H-purine |
50-66-8 | 97% | 50mg |
¥92.90 | 2023-09-01 | |
| Fluorochem | 069179-250mg |
6-(Methylthio)-9H-purine |
50-66-8 | 97% | 250mg |
￡120.00 | 2022-03-01 | |
| Fluorochem | 069179-1g |
6-(Methylthio)-9H-purine |
50-66-8 | 97% | 1g |
￡307.00 | 2022-03-01 | |
| Fluorochem | 069179-5g |
6-(Methylthio)-9H-purine |
50-66-8 | 97% | 5g |
￡1070.00 | 2022-03-01 | |
| AstaTech | 63144-0.25/G |
6-(METHYLTHIO)PURINE |
50-66-8 | 95% | 0.25g |
$161 | 2023-09-16 | |
| AstaTech | 63144-1/G |
6-(METHYLTHIO)PURINE |
50-66-8 | 95% | 1g |
$335 | 2023-09-16 | |
| AstaTech | 63144-5/G |
6-(METHYLTHIO)PURINE |
50-66-8 | 97% | 5/G |
$936 | 2021-07-03 | |
| TRC | M320270-10mg |
6-Methylmercaptopurine |
50-66-8 | 10mg |
$ 75.00 | 2023-09-07 |
6-methylsulfanyl-7H-purine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:50-66-8)6-(Methylthio)purine
Order Number:LE18108
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:50-66-8)6-(Methylthio)purine
Order Number:sfd4130
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:50-66-8)6-methylsulfanyl-7H-purine
Order Number:A871487
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:29
Price ($):373.0
Email:sales@amadischem.com
6-methylsulfanyl-7H-purine Related Literature
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Adrien Albert J. Chem. Soc. C 1969 2379
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2. Electrophilic and nucleophilic substitution reactions of 8-pyridyl- and 8-(1-methylpyridino)-purinesF. Bergmann,M. Rashi J. Chem. Soc. C 1969 1831
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3. Tautomerism and ionisation processes in 6-methylthio-2-oxopurinesDov Lichtenberg,Felix Bergmann,Zohar Neiman J. Chem. Soc. Perkin Trans. 1 1973 2445
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4. Tautomerism, protonation, and methylation in methylthiopurines; factors determining electrophilic attack on purinesUri Reichman,Felix Bergmann,Dov Lichtenberg,Zohar Neiman J. Chem. Soc. Perkin Trans. 1 1973 793
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Sumit Kumar,Neha Sharma,Willyenne Marilia Dantas,Jessica Catarine Frutuoso do Nascimento,Hannah Maus,Ronaldo Nascimento de Oliveira,Unnat Pandit,Agam P. Singh,Tanja Schirmeister,Puja Panwar Hazari,Lindomar Pena,Poonam,Brijesh Rathi New J. Chem. 2022 46 18764
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